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Compound of Interest

Compound Name:
1-(2-hydroxyethyl)-1-

methylguanidine

Cat. No.: B082930 Get Quote

For Immediate Use by Laboratory Professionals

This document provides crucial safety information and a step-by-step guide for the proper

disposal of 1-(2-hydroxyethyl)-1-methylguanidine (CAS No. 13429-32-8). The following

procedures are designed to ensure the safety of researchers, scientists, and drug development

professionals by minimizing risks associated with the handling and disposal of this chemical.

I. Core Safety and Hazard Information
While a specific Safety Data Sheet (SDS) for 1-(2-hydroxyethyl)-1-methylguanidine is not

readily available, data from related guanidine compounds indicate a set of hazards that must

be managed with care. Guanidine derivatives are known to be hazardous, and precautions

should be taken accordingly.

Key Hazards:

Toxicity: Guanidine compounds can be harmful if swallowed or inhaled.

Irritation: Causes skin and serious eye irritation.

Environmental Hazard: May be harmful to aquatic life.

Incompatibility: Reacts dangerously with certain chemicals.
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Critical Incompatibility Warning:

Do NOT mix with bleach (sodium hypochlorite). This combination can produce toxic chlorine

gas.

Do NOT mix with strong acids. This can lead to the generation of other toxic gases.

II. Personal Protective Equipment (PPE)
Standard laboratory PPE is mandatory when handling 1-(2-hydroxyethyl)-1-methylguanidine.

PPE Item Specification

Gloves Chemical-resistant (e.g., nitrile)

Eye Protection Safety glasses with side shields or goggles

Lab Coat Standard laboratory coat

Respiratory Protection
Use in a well-ventilated area or under a fume

hood.

III. Spill Management
In the event of a spill, follow these procedures immediately:

Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

Contain: For liquid spills, use an inert absorbent material like vermiculite or sand to contain

the substance.

Collect: Carefully scoop the absorbed material into a clearly labeled, sealed container for

hazardous waste.

Decontaminate: Clean the spill area with a suitable laboratory detergent and water.

Dispose: The collected waste must be disposed of as hazardous chemical waste.
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IV. Step-by-Step Disposal Procedure
The primary method for the disposal of 1-(2-hydroxyethyl)-1-methylguanidine is through an

approved hazardous waste management service. In-lab neutralization is not recommended

without a specific, validated protocol for this compound due to the potential for hazardous

reactions.

Step 1: Waste Collection

Collect all waste containing 1-(2-hydroxyethyl)-1-methylguanidine in a dedicated, clearly

labeled, and sealed container.

The container must be compatible with the chemical. A high-density polyethylene (HDPE)

container is a suitable choice.

Label the container with "Hazardous Waste," the full chemical name "1-(2-hydroxyethyl)-1-
methylguanidine," the CAS number "13429-32-8," and the associated hazard symbols

(e.g., harmful, irritant).

Step 2: Waste Storage

Store the sealed waste container in a designated, well-ventilated, and secure hazardous

waste accumulation area.

Ensure the storage area is away from incompatible materials, particularly bleach and strong

acids.

Step 3: Arrange for Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal contractor to arrange for pickup and disposal.

Provide the waste contractor with a full description of the waste, including the chemical name

and any known hazards.

Step 4: Documentation
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Maintain a record of the amount of waste generated and the date of disposal, in accordance

with your institution's and local regulations.

V. Disposal Workflow Diagram
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Caption: Workflow for the safe disposal of 1-(2-hydroxyethyl)-1-methylguanidine.

To cite this document: BenchChem. [Essential Safety and Disposal Protocol for 1-(2-
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[https://www.benchchem.com/product/b082930#1-2-hydroxyethyl-1-methylguanidine-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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